Cas no 409-02-9 (Heptenone, methyl-)
Heptenone, methyl- structure
Heptenone, methyl-
409-02-9
C8H14O
126.196162700653
331265
Heptenone, methyl- Properties
Names and Identifiers
-
- Heptenone, methyl-
- METHYLHEPTENONE
- 6-methylhept-5-en-2-one
- HSDB 5565
- High purity 6-Methyl-5-Heptene-2-One CAS NO.409-02-9 CAS NO.409-02-9
- filbert heptenone B
- +Expand
-
- FMDLEUPBHMCPQV-GQCTYLIASA-N
- 1S/C8H14O/c1-3-5-7-8(9)6-4-2/h4,6H,3,5,7H2,1-2H3/b6-4+
- C(/C)=C\C(=O)CCCC
Computed Properties
- 126.10400
Experimental Properties
- 2.32180
- 17.07000
- 1.4348 (estimate)
- 189.35°C (estimate)
- -66.9°C
- 0.8840 (estimate)
Heptenone, methyl- Security Information
Heptenone, methyl- Customs Data
- 2914190090
-
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Heptenone, methyl- Related Literature
-
1. XXXIV.—1 : 1-Dimethylcyclohexane from methylheptenoneArthur William Crossley,Nora Renouf J. Chem. Soc. Trans. 1921 119 271
-
2. 189. A synthesis of cis- and trans-dl-1 : 1-dimethyl-2-γ-ketobutylcyclopropane-3-carboxylic acidsJohn Owen,John Lionel Simonsen J. Chem. Soc. 1932 1424
-
4. Synthesis of 4- and 5-regioselectively deuteriated geranyl diphosphatesTohru Yamamitsu,Shinji Ohta,Takayuki Suga J. Chem. Soc. Perkin Trans. 1 1989 1811
-
Huicai Huang,Feng Yu,Zhichao Jin,Wenjun Li,Wenbin Wu,Xinmiao Liang,Jinxing Ye Chem. Commun. 2010 46 5957
-
Serguey V. Lebedev,Micha?l Platonov J. Chem. Soc. 1930 321
-
Denis Mulliner,Dominik Wondrousch,Gerrit Schüürmann Org. Biomol. Chem. 2011 9 8400
-
9. LXII.—The relative rates of catalytic hydrogenation of different types of unsaturated compounds. Part I. Aliphatic ethylenic derivativesS. V. Lebedev,G. G. Kobliansky,A. O. Yakubchik J. Chem. Soc. Trans. 1925 127 417
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